Cas no 45804-94-2 (3-Ethenyl-benzenemethanol)

• Product Name: 3-Ethenyl-benzenemethanol
• CAS No: 45804-94-2
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 2142343
• Update Time: 2025-05-20

3-Ethenyl-benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 3-Ethenylbenzyl alcohol
• 3-Ethenyl-benzenemethanol

• Inchi： 1S/C9H10O/c1-2-8-4-3-5-9(6-8)7-10/h2-6,10H,1,7H2
• InChI Key： FPDDOFWJHHYHOU-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-Ethenyl-benzenemethanol

Recent Advances in the Study of 3-Ethenyl-benzenemethanol (CAS: 45804-94-2): A Comprehensive Research Brief

3-Ethenyl-benzenemethanol (CAS: 45804-94-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and reactivity. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The synthesis of 3-Ethenyl-benzenemethanol has been optimized in recent studies to improve yield and purity. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of its production. These methodological improvements are critical for scaling up production for preclinical and clinical studies, ensuring a reliable supply of high-quality material for further research.

In terms of biological activity, 3-Ethenyl-benzenemethanol has shown promising results in preliminary in vitro and in vivo studies. Its mechanism of action appears to involve modulation of specific signaling pathways, particularly those related to inflammation and cell proliferation. These findings suggest potential applications in treating inflammatory diseases and certain types of cancer, although further validation is required to confirm these effects in more complex biological systems.

Recent pharmacological evaluations have highlighted the compound's favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it a viable candidate for further drug development. However, challenges remain, such as optimizing its selectivity and minimizing potential off-target effects, which are areas of active investigation.

The therapeutic potential of 3-Ethenyl-benzenemethanol is further supported by its structural similarity to other bioactive molecules. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to its chemical structure could enhance its efficacy and reduce toxicity. These approaches are instrumental in guiding the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 3-Ethenyl-benzenemethanol (CAS: 45804-94-2) represents a promising compound in the realm of chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and structural optimization underscore its potential as a therapeutic agent. Continued research efforts are essential to fully elucidate its mechanisms of action and to translate these findings into clinical applications. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this area.